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Compound of Interest

Compound Name: Lenvatinib-15N,d4

Cat. No.: B12362245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic

separation of Lenvatinib, a multi-targeted tyrosine kinase inhibitor, and its internal standard.

The methodologies outlined below are essential for pharmacokinetic studies, therapeutic drug

monitoring, and quality control of Lenvatinib in pharmaceutical formulations.

Introduction
Lenvatinib is a potent oral medication used in the treatment of various cancers, including

thyroid and hepatocellular carcinoma.[1][2][3] Accurate and reliable quantification of Lenvatinib

in biological matrices and pharmaceutical dosage forms is crucial for ensuring its safety and

efficacy. High-performance liquid chromatography (HPLC) and ultra-performance liquid

chromatography-tandem mass spectrometry (UPLC-MS/MS) are the most common analytical

techniques employed for this purpose. The use of an internal standard (IS) is critical for

correcting for variations in sample preparation and instrument response, thereby improving the

accuracy and precision of the results.

Experimental Protocols
This section details two validated methods for the determination of Lenvatinib: a Reverse-

Phase High-Performance Liquid Chromatography (RP-HPLC) method suitable for routine
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analysis in pharmaceutical dosage forms, and a more sensitive UPLC-MS/MS method for

bioanalytical applications.

Protocol 1: RP-HPLC Method for Lenvatinib in
Pharmaceutical Dosage Forms
This protocol is based on a method developed for the estimation of Lenvatinib in bulk and

pharmaceutical dosage forms.[4][5][6]

1. Materials and Reagents:

Lenvatinib reference standard

Methotrexate (Internal Standard)[7]

Acetonitrile (HPLC grade)[7]

Methanol (HPLC grade)[4][5][6]

Water (HPLC grade)

Sodium dihydrogen phosphate[7]

Orthophosphoric acid (for pH adjustment)

2. Chromatographic Conditions:
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Parameter Value

Instrument Waters HPLC with PDA detector[4][5]

Column YMC C18 (150 x 4.6 mm, 5 µm)[4][5]

Mobile Phase Water: Methanol (30:70 v/v)[4][5]

Flow Rate 0.6 mL/min[4][5]

Injection Volume 20 µL[4][5]

Column Temperature Ambient[4][5]

Detection Wavelength 240 nm[4][5][7]

Run Time 7.0 minutes[4][5]

3. Standard and Sample Preparation:

Standard Stock Solution: Accurately weigh and dissolve Lenvatinib and Methotrexate in

methanol to obtain a concentration of 1 mg/mL.

Working Standard Solution: Dilute the stock solutions with the mobile phase to prepare a

series of calibration standards.

Sample Preparation: For capsule dosage forms, empty and weigh the contents of not fewer

than 20 capsules. Prepare a solution in methanol equivalent to the concentration of the

standard solution.

4. System Suitability: Before sample analysis, the chromatographic system must pass the

system suitability test. The acceptance criteria are typically:

Tailing factor for the Lenvatinib peak: ≤ 2.0

Theoretical plates for the Lenvatinib peak: ≥ 2000

%RSD for replicate injections: ≤ 2.0
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Protocol 2: UPLC-MS/MS Method for Lenvatinib in
Human Plasma
This protocol is adapted from a validated method for the quantification of Lenvatinib in human

plasma, suitable for pharmacokinetic and bioequivalence studies.[1][2][8][9]

1. Materials and Reagents:

Lenvatinib reference standard

Lenvatinib-d4 (Internal Standard)[1]

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)[1]

Isopropanol (LC-MS grade)[1]

Formic acid[1][8][9]

Ultrapure water

Human plasma (drug-free)

2. UPLC-MS/MS Conditions:
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Parameter Value

Instrument
UPLC system coupled with a triple quadrupole

mass spectrometer

Column
Synergi Fusion RP C18 (e.g., 50 x 2.1 mm, 2.5

µm)[1]

Mobile Phase A 0.1% Formic acid in water[1][8][9]

Mobile Phase B
0.1% Formic acid in methanol/isopropanol

(90:10, v/v)[1]

Flow Rate 0.6 mL/min[1]

Injection Volume 5 µL

Column Temperature 50 °C[1]

Ionization Mode Electrospray Ionization (ESI), Positive[1][8][9]

MRM Transitions
Lenvatinib: m/z 427.1 → 370.0; Lenvatinib-d4:

m/z 432.1 → 370.0[8][9]

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 200 µL of acetonitrile containing the internal standard

(Lenvatinib-d4).

Vortex for 1 minute to precipitate the proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and inject a portion into the UPLC-MS/MS system.

Quantitative Data Summary
The following tables summarize the quantitative data from various validated methods for

Lenvatinib analysis.

Table 1: RP-HPLC Method Performance Data
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Parameter Method 1[7] Method 2[4][5] Method 3[6]

Internal Standard Methotrexate - -

Linearity Range 28 - 1120 ng/mL 20 - 100 µg/mL 30 - 150 µg/mL

Correlation Coefficient

(r²)
0.999 0.999 0.999

Limit of Quantification

(LOQ)
28 ng/mL 1.46 µg/mL 9.92 µg/mL

Accuracy (%

Recovery)
94.76% 98 - 102% 100.4%

Precision (%RSD) 2.66% 0.31 - 0.75% 0.5 - 1.0%

Retention Time (min) 4.508 2.135 4.35

Table 2: UPLC-MS/MS Method Performance Data

Parameter Method 1[8][9] Method 2[1][2] Method 3[10]

Internal Standard Lenvatinib-d5 Lenvatinib-d4 ²H₅-Lenvatinib

Matrix Rat Plasma Human Plasma Rat Plasma

Linearity Range 0.2 - 1000 ng/mL 0.5 - 2000 ng/mL 0.2 - 1000 ng/mL

Correlation Coefficient

(r)
> 0.999 ≥ 0.9968 -

Limit of Quantification

(LOQ)
0.2 ng/mL 0.50 ng/mL 0.2 ng/mL

Accuracy (%RE) Acceptable 96.3 to 109.0% -1.40 to 5.06%

Precision (%RSD) Acceptable ≤ 11.3% 1.72 to 9.58%

Recovery - ≥ 95.6% 97.94 - 106.57%

Visualizations
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The following diagrams illustrate the experimental workflows for the described chromatographic

methods.
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Caption: Workflow for RP-HPLC analysis of Lenvatinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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